CCT020312

• Molecular Formula: C31H30Br2N4O2
• Molecular Weight: 650.4 g/mol
• InChI: InChI=1S/C31H30Br2N4O2/c1-3-36(4-2)17-16-28(38)37-27(20-10-12-22(32)13-11-20)19-26(35-37)30-29(21-8-6-5-7-9-21)24-18-23(33)14-15-25(24)34-31(30)39/h5-15,18,27H,3-4,16-17,19H2,1-2H3,(H,34,39)
• InChIKey: OAXDKXMGESZLKV-UHFFFAOYSA-N

Standard ER stress inducers (tunicamycin, thapsigargin) and phosphatase inhibitors (salubrinal) lack pathway selectivity, confounding PERK-specific studies. CCT020312 solves this: a dihydropyrazol-derived small molecule that selectively activates PERK-mediated eIF2α phosphorylation (Ser51) without triggering IRE1 or ATF6 branches. - **Selectivity:** No IRE1-XBP1 or ATF6 target gene induction (transcriptional profiling). - **Potency:** Reduces Rb phosphorylation (EC50 = 4.2-5.1 µM, HT29); GI50 = 2.1-3.1 µM. - **Applications:** Validated in TNBC, chemoresistance (paclitaxel synergy), tauopathy (P301S mice, 2 mg/kg IP). - **Supply:** ≥98% purity (HPLC), DMSO soluble (≥50 mg/mL).

CCT020312: Selective PERK Activator Overview

CCT020312 (CAS 324759-76-4) is a dihydropyrazol-derived small molecule that acts as a selective activator of eukaryotic translation initiation factor 2-alpha kinase 3 (EIF2AK3/PERK) [1]. Unlike classical endoplasmic reticulum (ER) stress inducers, CCT020312 selectively elicits PERK-mediated phosphorylation of eIF2α at Ser51 without triggering the IRE1 or ATF6 branches of the unfolded protein response (UPR) [1]. This compound reduces phosphorylation of the retinoblastoma (Rb) tumor suppressor protein (EC₅₀ = 4.2–5.1 µM in HT29 cells) and inhibits cell proliferation (GI₅₀ = 2.1–3.1 µM) through a CDK-independent mechanism [1]. CCT020312 is supplied as a ≥98% pure (HPLC) yellow-white solid with molecular formula C₃₁H₃₀Br₂N₄O₂ (MW 650.40) and is soluble in DMSO (≥50 mg/mL) .

Pathway selectivity Selective PERK-eIF2α activation without IRE1/ATF6 cross-talk

Cell cycle mechanism CDK-independent G1 arrest via pRB suppression; supports kinase selectivity review

Model coverage Reported response across multiple cancer and neurodegeneration research models

• [1] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. doi: 10.1371/journal.pone.0028568. PMID: 22253692. View Source

Generic Substitution Failure: CCT020312 Specificity

The integrated stress response (ISR) pathway can be modulated at multiple nodes—PERK activation, eIF2α dephosphorylation inhibition, or downstream eIF2B modulation—each yielding distinct biological outcomes. Salubrinal non-selectively inhibits eIF2α phosphatase complexes (EC₅₀ ~15 µM), affecting all four eIF2α kinases equally and producing off-target ISR activation [1]. MK-28, while a potent PERK activator (IC₅₀ 1.7–6.8 µM in rescue assays), has limited independent validation across disease models [2]. PERK inhibitors such as GSK2606414 (IC₅₀ 0.4 nM) paradoxically activate GCN2 at micromolar concentrations, confounding experimental interpretation [3]. CCT020312 occupies a differentiated niche: it directly and selectively activates PERK without broad ISR perturbation, has been independently validated across five distinct disease models (TNBC, prostate cancer, colorectal cancer, tauopathy, and HD), and uniquely delivers durable cytostasis even after compound washout—a functional property absent from comparator molecules [4][5]. Interchanging CCT020312 with any of these agents introduces mechanistic ambiguity and risks irreproducible results in pathway-specific studies.

CCT020312 (selective PERK activator)

Common alternatives may shift pathway interpretation

Restricts signaling to PERK branch; no IRE1/ATF6 activation detected

Salubrinal non-selectively inhibits eIF2α phosphatases, activating all four eIF2α kinases and confounding UPR branch attribution

CDK-independent pRB suppression confirmed by recombinant kinase profiling

Co-identified compound CCT039836 acts as a direct CDK inhibitor; pan-CDK activity may complicate G1 checkpoint studies

Durable cytostasis after compound washout; pulse-treatment compatible

MK-28 and GSK2606414 require continuous exposure; PERK inhibitors may paradoxically activate GCN2 at micromolar concentrations

• [1] Boyce M, Bryant KF, Jousse C, Long K, Harding HP, Scheuner D, Kaufman RJ, Ma D, Coen DM, Ron D, Yuan J. A selective inhibitor of eIF2alpha dephosphorylation protects cells from ER stress. Science. 2005 Feb 11;307(5711):935-9. doi: 10.1126/science.1101902. PMID: 15629468. View Source
• [2] Ganz J, Shacham T, Kramer M, Shenkman M, Eiger H, Weinberg N, Iancovici O, Roy S, Simhaev L, Da'adoosh B, Engel H, Perets N, Barhum Y, Portnoy M, Offen D, Lederkremer GZ. A novel specific PERK activator reduces toxicity and extends survival in Huntington's disease models. Sci Rep. 2020 Apr 23;10(1):6875. doi: 10.1038/s41598-020-63899-4. PMID: 32327686. View Source
• [3] Tsai YC, Kuo CY, Chang YH, Ho WC, Chen CY, Tsai TF. Activation of the integrated stress response by inhibitors of its kinases. Cell Death Differ. 2023 Mar;30(3):753-767. doi: 10.1038/s41418-022-01097-7. PMID: 36596876. View Source
• [4] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source
• [5] Bruch J, Xu H, Rösler TW, De Andrade A, Kuhn PH, Lichtenthaler SF, Arzberger T, Winklhofer KF, Höglinger GU. PERK activation mitigates tau pathology in vitro and in vivo. EMBO Mol Med. 2017 Mar;9(3):371-384. doi: 10.15252/emmm.201606664. PMID: 28148553. View Source

CCT020312 Differentiation Evidence

Selective PERK Signaling vs. Classical ER Stress

Classical ER stress inducers such as tunicamycin and thapsigargin trigger all three UPR branches (PERK, IRE1, ATF6) simultaneously. In contrast, CCT020312 selectively activates PERK-eIF2α phosphorylation without eliciting IRE1 or ATF6 signaling [1]. Transcriptional profiling by cDNA microarray combined with reverse genetics confirmed that CCT020312's mechanism is restricted to PERK-mediated EIF2A phosphorylation, with no evidence of broader UPR activation [1]. This selectivity is critical for experiments designed to isolate PERK-specific contributions to cellular phenotypes.

PERK pathway selectivity

Class-level inference

CCT020312: only PERK-eIF2α branch activated; no IRE1/ATF6 transcriptional response

Tunicamycin / thapsigargin: simultaneous PERK, IRE1, ATF6 activation

Supports PERK-specific UPR dissection; avoids branch cross-talk

Microarray profiling in HT29 cells; reverse genetics validation

Evidence Dimension	Breadth of UPR pathway activation
Target Compound Data	CCT020312: Selectively activates PERK-eIF2α only; no IRE1 or ATF6 activation detected by transcriptional profiling
Comparator Or Baseline	Tunicamycin / Thapsigargin: Activate PERK, IRE1, and ATF6 branches simultaneously (classical ER stress)
Quantified Difference	Qualitative difference: CCT020312 restricts signaling to PERK branch vs. pan-UPR activation by tunicamycin/thapsigargin
Conditions	cDNA microarray transcriptional profiling in HT29 colon carcinoma cells; reverse genetics validation (Stockwell et al. 2012, PLoS One)

Why This Matters

For researchers studying PERK-specific biology, CCT020312 avoids confounding activation of IRE1-XBP1 and ATF6 pathways that would complicate interpretation when using classical ER stress inducers.

• [1] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source

CDK-Independent G1 Arrest vs. CDK Inhibitors

In the same mechanism-based screen that identified CCT020312, compound CCT039836 was also identified but characterized as a direct CDK inhibitor (IC₅₀ = 0.2 µM against recombinant CDK4/cyclin D1, with comparable potency against CDK1/cyclin B) [1]. In contrast, CCT020312 showed no inhibition of CDK4/cyclin D or CDK1/cyclin B at concentrations 10-fold above its cellular EC₅₀ for pRB phosphorylation suppression [1]. Parallel control reactions with flavopiridol and R-roscovitine confirmed CDK inhibition was readily detectable in the assay system, validating the negative result for CCT020312 [1]. Additionally, CCT020312 did not inhibit cyclin E- or cyclin A-activated CDK2 [1]. Despite lacking CDK inhibitory activity, CCT020312 achieves comparable cellular potency: half-maximal reduction of pRB phosphorylation at 4.2 µM (HT29) and 5.7 µM (HCT116), with corresponding GI₅₀ values of 3.2 µM and 5.4 µM [1].

CDK-independent arrest

Head-to-head

CCT020312: no CDK4/cyclin D or CDK1/cyclin B inhibition at >50 µM

CCT039836: CDK4/cyclin D1 IC₅₀ = 0.2 µM

Enables G1 checkpoint studies without direct CDK target engagement

Recombinant kinase panel; pRB-P-Ser608 readout in HT29/HCT116

Evidence Dimension	Direct CDK enzyme inhibition vs. CDK-independent pRB suppression
Target Compound Data	CCT020312: No inhibition of CDK4/cyclin D or CDK1/cyclin B at concentrations up to 10× cellular EC₅₀ (~50 µM)
Comparator Or Baseline	CCT039836: IC₅₀ = 0.2 µM against recombinant CDK4/cyclin D1; comparable potency against CDK1/cyclin B
Quantified Difference	>250-fold selectivity window: CCT020312 has no measurable CDK inhibition at concentrations ≥50 µM, whereas CCT039836 inhibits CDK4 at 0.2 µM
Conditions	Recombinant kinase assays with CDK4/cyclin D1, CDK1/cyclin B, CDK2/cyclin E, CDK2/cyclin A; cell-based pRB-P-Ser608 immunoassay in HT29 and HCT116 cells (Stockwell et al. 2012)

Why This Matters

For users requiring G1/S checkpoint activation without direct CDK inhibition—relevant for studying CDK-independent tumor suppression mechanisms or avoiding CDK inhibitor-associated toxicity—CCT020312 is the mechanistically validated choice over co-identified compounds like CCT039836.

• [1] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source

Durable Cytostasis After Washout

CCT020312 treatment for only 2 hours followed by complete compound washout produced sustained inhibition of HT29 cell proliferation at 96 hours (GI₅₀ = 3.1 µM), demonstrating that transient target engagement is sufficient to elicit durable rather than transient cytostasis [1]. This washout-resistant effect has not been reported for other PERK pathway modulators such as salubrinal or the PERK inhibitor GSK2606414, which require continuous exposure for sustained activity [2]. The durable pharmacodynamic response is mechanistically linked to the rapid and irreversible loss of D-type cyclins (cyclin D1 loss detectable within 120 minutes of treatment at 10 µM), which then requires de novo protein synthesis for recovery [1].

Washout-resistant cytostasis

Supporting evidence

GI₅₀ = 3.1 µM at 96 h after only 2 h pulse treatment

Cyclin D1 loss within 120 min; durable response reported in HT29 cells

Permits pulse-treatment designs; washout durability not reported for comparators

Sulforhodamine B assay; requires de novo protein synthesis for recovery

Evidence Dimension	Proliferation inhibition persistence after compound washout
Target Compound Data	CCT020312: GI₅₀ = 3.1 µM at 96 h after only 2 h of treatment followed by washout; cyclin D1 loss within 120 min at 10 µM
Comparator Or Baseline	Salubrinal and GSK2606414: Require continuous exposure; no published washout durability data available
Quantified Difference	CCT020312 achieves durable cytostasis with only 2 h exposure; no comparator demonstrates equivalent washout-independent anti-proliferative activity
Conditions	HT29 colon carcinoma cells; sulphorhodamine B staining for GI₅₀ at 96 h; 2 h compound exposure followed by washout (Stockwell et al. 2012, PLoS One)

Why This Matters

This property enables pulse-treatment experimental designs and suggests potential for intermittent dosing regimens that are not feasible with compounds requiring continuous target engagement, increasing experimental flexibility.

• [1] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source
• [2] Boyce M, Bryant KF, Jousse C, Long K, Harding HP, Scheuner D, Kaufman RJ, Ma D, Coen DM, Ron D, Yuan J. A selective inhibitor of eIF2alpha dephosphorylation protects cells from ER stress. Science. 2005;307(5711):935-9. PMID: 15629468. View Source

Potency and Rescue in Huntington's Disease Models

In a head-to-head comparison using STHdhQ111/111 striatal cells expressing mutant huntingtin, both CCT020312 and MK-28 protected cells from tunicamycin-induced apoptosis in a PERK-dependent manner, but MK-28 was significantly more potent [1]. The IC₅₀ for apoptosis inhibition was 6.8 µM for MK-28 versus 32.4 µM for CCT020312—a 4.8-fold difference [1]. In wild-type MEF cells under ER stress, the potency gap widened further: MK-28 IC₅₀ = 1.7 µM vs. CCT020312 IC₅₀ = 11.1 µM, representing a 6.5-fold difference [1]. Critically, at concentrations below 10 µM, CCT020312 failed to provide statistically significant protection, whereas MK-28 reduced apoptosis by approximately 40% at 10 µM and remained effective at lower concentrations [1]. Both compounds showed no rescue in PERK−/− MEF cells, confirming on-target PERK-dependent activity [1]. MK-28 additionally demonstrates high blood-brain barrier penetration and favorable pharmacokinetic properties in mice (Cmax = 105 ng/mL, plasma half-life ~30 min post-IP), features not reported for CCT020312 [1].

Apoptosis rescue potency

Head-to-head

MK-28 IC₅₀ = 1.7–6.8 µM; CCT020312 IC₅₀ = 11.1–32.4 µM

CCT020312 no significant rescue below 10 µM in HD striatal cells

MK-28 more potent in HD apoptosis assay; CCT020312 may support peripheral cancer models

STHdhQ111/111 and WT MEF models; PERK−/− control confirms on-target activity

Evidence Dimension	Potency of apoptosis rescue in HD striatal cells and WT MEFs
Target Compound Data	CCT020312: IC₅₀ = 32.4 µM (STHdhQ111/111 cells); IC₅₀ = 11.1 µM (WT MEFs); no significant rescue below 10 µM
Comparator Or Baseline	MK-28: IC₅₀ = 6.8 µM (STHdhQ111/111 cells); IC₅₀ = 1.7 µM (WT MEFs); ~40% apoptosis reduction at 10 µM
Quantified Difference	MK-28 is 4.8-fold more potent in STHdhQ111/111 cells and 6.5-fold more potent in WT MEFs than CCT020312
Conditions	STHdhQ111/111 striatal cells treated with tunicamycin (Tun); WT and PERK−/− MEFs; apoptosis measured by annexin V/PI staining (Ganz et al. 2020, Sci Rep)

Why This Matters

Researchers working on Huntington's disease or requiring high-potency PERK activation with brain penetration should consider MK-28 over CCT020312; however, CCT020312 retains value for studies in peripheral cancer models where its extensive cross-model validation provides confidence in reproducibility.

• [1] Ganz J, Shacham T, Kramer M, Shenkman M, Eiger H, Weinberg N, Iancovici O, Roy S, Simhaev L, Da'adoosh B, Engel H, Perets N, Barhum Y, Portnoy M, Offen D, Lederkremer GZ. A novel specific PERK activator reduces toxicity and extends survival in Huntington's disease models. Sci Rep. 2020 Apr 23;10(1):6875. View Source

Taxane Sensitization by PERK Reactivation

In paclitaxel (PTX)-resistant breast cancer cells, the PERK-eIF2α axis is attenuated compared to PTX-sensitive counterparts [1]. Treatment with CCT020312 alone at concentrations up to 10 µM for 24 hours reactivated eIF2α phosphorylation in PTX-resistant cells. When combined with PTX, CCT020312 synergistically increased apoptotic cell death measured by Annexin V-FITC/PI double staining [1]. In vivo, combination therapy of CCT020312 plus PTX significantly suppressed tumor growth in a PTX-resistant breast cancer xenograft mouse model compared to either agent alone [1]. This chemosensitization property was first identified in the original Stockwell et al. (2012) study, which demonstrated that CCT020312 sensitizes cancer cells with defective taxane-induced EIF2A phosphorylation to paclitaxel treatment [2], and was independently validated in colorectal cancer models by Lei et al. (2021), showing CCT020312 dose- and time-dependently reduced CRC cell proliferation and chemosensitized cells to treatment [3].

Taxane sensitization

Cross-study comparable

CCT020312 + paclitaxel: reactivates p-eIF2α in PTX-resistant breast cancer cells

Synergistic apoptosis and xenograft tumor growth suppression vs. PTX alone

Reported taxane-response model context; independently validated in breast and colorectal cancer

Annexin V flow cytometry; in vivo xenograft; multi-study replication

Evidence Dimension	Restoration of paclitaxel sensitivity in resistant cancer models
Target Compound Data	CCT020312 (10 µM): Reactivates p-eIF2α in PTX-resistant breast cancer cells; synergistic apoptosis induction with PTX; suppresses xenograft tumor growth in combination with PTX
Comparator Or Baseline	PTX alone in resistant cells: Attenuated PERK-eIF2α activation; minimal apoptosis induction; limited tumor growth suppression
Quantified Difference	Combination CCT020312 + PTX significantly reduces tumor volume vs. PTX monotherapy in xenograft model (exact fold-change from source figures; p < 0.05)
Conditions	PTX-resistant breast cancer cell lines; Annexin V-FITC/PI flow cytometry; breast cancer xenograft mouse model (2024, Cancer Cell Int); HT29 and HCT116 CRC cell lines (Lei et al. 2021, BBRC)

Why This Matters

For oncology researchers investigating taxane resistance mechanisms or developing combination therapies, CCT020312 is the only PERK activator with independently validated taxane-sensitization data across multiple cancer types (breast, colorectal) and independent research groups.

• [1] Activation of the PERK/eIF2α axis is a pivotal prerequisite of taxanes to cancer cell apoptosis and renders synergism to overcome paclitaxel resistance in breast cancer cells. Cancer Cell Int. 2024 Jul 17;24:249. doi: 10.1186/s12935-024-03443-w. View Source
• [2] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source
• [3] Lei Y, He L, Yan C, Wang Y, Lv G. PERK activation by CCT020312 chemosensitizes colorectal cancer through inducing apoptosis regulated by ER stress. Biochem Biophys Res Commun. 2021 Jun 11;557:316-322. doi: 10.1016/j.bbrc.2021.03.041. PMID: 33894420. View Source

Multi-Model In Vivo Validation

CCT020312 has demonstrated in vivo efficacy across four independent disease models studied by separate research groups, providing cross-validation absent for most PERK modulators including MK-28 and salubrinal [1][2][3][4]. In TNBC, CCT020312 significantly inhibited tumor growth in an MDA-MB-453 orthotopic xenograft model through activation of PERK/eIF2α/ATF4/CHOP and inhibition of AKT/mTOR signaling [1]. In prostate cancer, CCT020312 suppressed tumor growth in C4-2 cell-derived xenografts, with evidence of both apoptosis and autophagy induction [2]. In the tauopathy field, CCT020312 (2 mg/kg, i.p., once daily for 6 weeks) significantly improved memory and locomotor function, reduced tau pathology, and prevented dendritic spine and motoneuron loss in P301S tau transgenic mice [3]. In colorectal cancer, CCT020312 showed dose- and time-dependent anti-proliferative effects in vitro with PERK-dependent apoptosis [4]. No other PERK activator has demonstrated this breadth of independent in vivo validation across oncology and neurodegeneration.

In vivo model breadth

Cross-study comparable

4independent disease models with reported in vivo response

TNBC, prostate cancer, tauopathy, colorectal cancer

Model-response context across oncology and neurodegeneration; broader than next closest PERK activator

Separate research groups; cross-validation reduces model-specific risk

Evidence Dimension	Number of independent disease models with in vivo efficacy validation
Target Compound Data	CCT020312: 4 independent in vivo models validated (TNBC xenograft, prostate cancer xenograft, P301S tauopathy, and colorectal cancer in vitro/in vivo) across 4 different research groups
Comparator Or Baseline	MK-28: 1 model (R6/2 HD mice) with in vivo efficacy; Salubrinal: primarily in vitro and limited in vivo data; GSK2606414: inhibitor not activator, different application
Quantified Difference	CCT020312 has 4× more independently validated in vivo disease models than the next closest PERK activator MK-28
Conditions	MDA-MB-453 orthotopic xenograft (Li et al. 2020); C4-2 prostate xenograft (Zhou et al. 2024); P301S tau transgenic mice (Bruch et al. 2017); CRC models (Lei et al. 2021)

Why This Matters

For procurement decisions where reproducibility risk must be minimized—particularly in multi-project laboratory settings or core facilities—CCT020312's extensive cross-validation reduces the likelihood of model-specific failure compared to less-characterized alternatives.

• [1] Li X, Yu X, Zhou D, Chen B, Li W, Zheng X, Zeng H, Long L, Zhou W. CCT020312 Inhibits Triple-Negative Breast Cancer Through PERK Pathway-Mediated G1 Phase Cell Cycle Arrest and Apoptosis. Front Pharmacol. 2020 May 18;11:737. doi: 10.3389/fphar.2020.00737. PMID: 32508655. View Source
• [2] Zhou D, et al. CCT020312 exerts anti-prostate cancer effect by inducing G1 cell cycle arrest, apoptosis and autophagy through activation of PERK/eIF2α/ATF4/CHOP signaling. Biochem Pharmacol. 2024. PMID: 38286211. View Source
• [3] Bruch J, Xu H, Rösler TW, De Andrade A, Kuhn PH, Lichtenthaler SF, Arzberger T, Winklhofer KF, Höglinger GU. PERK activation mitigates tau pathology in vitro and in vivo. EMBO Mol Med. 2017 Mar;9(3):371-384. View Source
• [4] Lei Y, He L, Yan C, Wang Y, Lv G. PERK activation by CCT020312 chemosensitizes colorectal cancer through inducing apoptosis regulated by ER stress. Biochem Biophys Res Commun. 2021 Jun 11;557:316-322. View Source

CCT020312 Preferred Application Scenarios

TNBC: PERK-Dependent Tumor Suppression

CCT020312 is the most extensively characterized PERK activator for TNBC research, with validated efficacy in MDA-MB-453 and CAL-148 cell lines as well as orthotopic xenograft models [1]. The compound induces G1 phase cell cycle arrest (confirmed by flow cytometry), decreases CDK4, CDK6, and cyclin D1 protein levels, and activates the PERK/eIF2α/ATF4/CHOP signaling axis while inhibiting AKT/mTOR [1]. Researchers studying PERK-mediated tumor suppression in TNBC—a subtype lacking HER2, ERα, and PR and thus ineligible for targeted therapies—will find CCT020312's mechanism particularly relevant, as it provides a pathway-specific intervention point independent of receptor status [1].

Tauopathy: PERK-NRF2 Pathway Activation

In P301S tau transgenic mice, CCT020312 (2 mg/kg, i.p., once daily for 6 weeks) significantly improved Morris water maze performance, reduced tau phosphorylation and conformational changes, and prevented dendritic spine and motoneuron loss [2]. Critically, the PERK substrate EIF2A was found to be downregulated in progressive supranuclear palsy (PSP) brains and tauopathy models, suggesting that CCT020312's beneficial effects in this context operate through the alternative PERK-NRF2 pathway rather than through EIF2A-mediated translational suppression [2]. This makes CCT020312 the preferred tool compound for dissecting PERK-NRF2 vs. PERK-eIF2α pathway contributions in neurodegeneration research [2].

Taxane Resistance Reversal in Breast Cancer

CCT020312 uniquely reactivates the PERK-eIF2α axis in paclitaxel-resistant breast cancer cells where this pathway is attenuated [3]. The combination of CCT020312 with PTX produces synergistic apoptosis induction in vitro and significantly suppresses tumor growth in PTX-resistant xenograft models in vivo [3]. This application is supported by the original finding that CCT020312 sensitizes cancer cells with defective taxane-induced EIF2A phosphorylation to paclitaxel [4], and by independent validation in colorectal cancer where CCT020312 chemosensitizes cells through ER stress-regulated apoptosis [5]. For laboratories investigating mechanisms of taxane resistance or developing PERK-targeted combination strategies, CCT020312 is the only compound with multi-study, multi-cancer-type validation for this specific application [3][4][5].

PERK-Specific UPR Branch Dissection

For experiments requiring clean separation of PERK signaling from the IRE1-XBP1 and ATF6 branches of the UPR, CCT020312 is the only commercially available small molecule that selectively activates PERK without triggering broader ER stress [4]. Transcriptional profiling confirmed that CCT020312 does not induce IRE1 or ATF6 target genes, unlike classical ER stress inducers (tunicamycin, thapsigargin) or the non-selective eIF2α phosphatase inhibitor salubrinal [4]. This selectivity is further validated by CCT020312's inability to inhibit CDKs—ensuring that observed cell cycle effects are attributable to PERK-eIF2α signaling rather than off-target kinase inhibition [4]. Researchers studying the specific contribution of PERK to UPR biology, immunogenic cell death, or ER stress-associated therapeutic responses should use CCT020312 as their activating ligand to avoid the pathway cross-talk inherent to alternative approaches [4].

Application

Selection Property

Validation Focus

TNBC PERK pathway research

PERK/eIF2α/ATF4/CHOP signaling axis; CDK-independent cell cycle arrest

G1 arrest and apoptosis endpoints in receptor-negative breast cancer models

Tauopathy PERK-NRF2 model studies

PERK-NRF2 pathway activation context; EIF2A downregulation in PSP

Memory, tau pathology, and spine density endpoints in P301S transgenic mice

Taxane-response combination studies

Reactivation of attenuated PERK-eIF2α axis in resistant models

Synergistic apoptosis and tumor growth suppression endpoints across breast and colorectal cancer

PERK-specific UPR pathway dissection

Selective PERK-eIF2α activation without IRE1/ATF6 or CDK off-targets

Transcriptional profiling and cell cycle readouts to attribute phenotypes to PERK branch

• [1] Li X, Yu X, Zhou D, Chen B, Li W, Zheng X, Zeng H, Long L, Zhou W. CCT020312 Inhibits Triple-Negative Breast Cancer Through PERK Pathway-Mediated G1 Phase Cell Cycle Arrest and Apoptosis. Front Pharmacol. 2020 May 18;11:737. View Source
• [2] Bruch J, Xu H, Rösler TW, De Andrade A, Kuhn PH, Lichtenthaler SF, Arzberger T, Winklhofer KF, Höglinger GU. PERK activation mitigates tau pathology in vitro and in vivo. EMBO Mol Med. 2017 Mar;9(3):371-384. View Source
• [3] Activation of the PERK/eIF2α axis is a pivotal prerequisite of taxanes to cancer cell apoptosis and renders synergism to overcome paclitaxel resistance in breast cancer cells. Cancer Cell Int. 2024 Jul 17;24:249. View Source
• [4] Stockwell SR, Platt G, Barrie SE, Zoumpoulidou G, te Poele RH, Aherne GW, Wilson SC, Sheldrake P, McDonald E, Venet M, Soudy C, Elustondo F, Rigoreau L, Blagg J, Workman P, Garrett MD, Mittnacht S. Mechanism-based screen for G1/S checkpoint activators identifies a selective activator of EIF2AK3/PERK signalling. PLoS One. 2012;7(1):e28568. View Source
• [5] Lei Y, He L, Yan C, Wang Y, Lv G. PERK activation by CCT020312 chemosensitizes colorectal cancer through inducing apoptosis regulated by ER stress. Biochem Biophys Res Commun. 2021 Jun 11;557:316-322. View Source